Cas no 144113-81-5 (1-Nitro-2-(phenylsulfonyl)benzene)

• Product Name: 1-Nitro-2-(phenylsulfonyl)benzene
• CAS No: 144113-81-5
• MF: C₁₂H₉NO₄S
• MW: 263.269161939621
• CID: 903553
• Update Time: 2023-08-03

1-Nitro-2-(phenylsulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2'-nitrophenylphenylsulfone
• 1-nitro-2-(phenylsulfonyl)benzene
• NSC 624231
• NSC-624231
• 2-Nitrophenyl phenyl sulfone
• 2-Nitrodiphenyl Sulfone
• 2-Nitro diphenyl sulfone
• Benzene, 1-nitro-2-(phenylsulfonyl)-
• 1-Nitro-2-(phenylsulphonyl)benzene
• 1-(benzenesulfonyl)-2-nitrobenzene
• 2NO2Ph-SO2-Ph
• NSC624231
• SMR000554655
• 2-nitrophenylphenylsulfone
• o-Nitrophenyl phenyl sulfone
• Sulfone, o-nitrophenyl phenyl
• 2-Nitrodiphenylsulfone
• PubChem10856
• MLS001074875
• MLS0011948
• 1-Nitro-2-(phenylsulfonyl)benzene

• Inchi： 1S/C12H9NO4S/c14-13(15)11-8-4-5-9-12(11)18(16,17)10-6-2-1-3-7-10/h1-9H
• InChI Key： GKNMUCPEXSCGKC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=CC=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 389
• XLogP3: 2.7
• Topological Polar Surface Area: 88.3